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Compound of Interest

Compound Name: Diethyl sec-butylethylmalonate

Cat. No.: B054290 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethyl sec-butylethylmalonate, with the CAS registry number 76-71-1, is a disubstituted

derivative of diethyl malonate. Its structure features both a sec-butyl and an ethyl group

attached to the α-carbon of the malonic ester. This compound serves as a valuable

intermediate in organic synthesis, particularly in the preparation of more complex molecules,

including heterocyclic compounds and substituted carboxylic acids. One notable application is

its use as a reactant in the synthesis of certain barbituric acid derivatives and in the laboratory-

scale synthesis of the amino acid dl-isoleucine.[1] Understanding its chemical properties,

synthesis, and spectral characteristics is crucial for its effective utilization in research and

development.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Diethyl sec-butylethylmalonate is

presented in Table 1. This data is essential for its handling, purification, and characterization.

Table 1: Chemical and Physical Properties of Diethyl sec-butylethylmalonate
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Property Value Source(s)

CAS Number 76-71-1 [2]

Molecular Formula C₁₃H₂₄O₄ [2]

Molecular Weight 244.33 g/mol [2]

IUPAC Name
diethyl 2-butan-2-yl-2-

ethylpropanedioate
[2]

Synonyms

Diethyl 2-(sec-butyl)-2-

ethylmalonate, sec-

Butylethylmalonic acid diethyl

ester

[2]

Boiling Point 110-114 °C at 18 mmHg [3]

Density 0.98 g/cm³ [3]

Refractive Index 1.4230-1.4260 [3]

Solubility
Soluble in chloroform (slightly)

and methanol (sparingly).
[4]

Synthesis of Diethyl sec-butylethylmalonate
The synthesis of diethyl sec-butylethylmalonate is typically achieved through a sequential

alkylation of a malonic ester. The general strategy involves the deprotonation of a less

substituted malonic ester to form a resonance-stabilized enolate, followed by nucleophilic

attack on an alkyl halide. This process can be performed in two steps to introduce the two

different alkyl groups (sec-butyl and ethyl).

Two primary synthetic routes can be envisioned:

Route A: Ethylation of diethyl sec-butylmalonate.

Route B: Sec-butylation of diethyl ethylmalonate.

The following sections provide a detailed, generalized experimental protocol based on

established procedures for similar malonic ester alkylations.
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General Experimental Workflow
The overall workflow for the synthesis of diethyl sec-butylethylmalonate is depicted in the

following diagram.

Synthesis

Purification
Analysis

Start Materials:
Diethyl malonate or

Diethyl ethylmalonate or
Diethyl sec-butylmalonate

Alkylation Reaction:
- Sodium Ethoxide (Base)

- Anhydrous Ethanol (Solvent)
- Alkyl Halide (sec-Butyl Bromide or Ethyl Bromide)

Aqueous Work-up:
- Addition of water

- Extraction with an organic solvent (e.g., ether)

Drying of Organic Layer:
- Anhydrous sodium sulfate or magnesium sulfate

Solvent Removal:
- Rotary Evaporation Vacuum Distillation Final Product:

Diethyl sec-butylethylmalonate

Characterization:
- NMR (¹H, ¹³C)

- IR Spectroscopy
- Mass Spectrometry

Click to download full resolution via product page

Caption: General experimental workflow for the synthesis, purification, and analysis of Diethyl
sec-butylethylmalonate.

Detailed Experimental Protocol (Route A: Ethylation of
Diethyl sec-butylmalonate)
This protocol is adapted from established methods for the alkylation of malonic esters.

Materials:

Diethyl sec-butylmalonate

Anhydrous Ethanol

Sodium metal

Ethyl bromide

Diethyl ether

Saturated aqueous sodium chloride solution (brine)
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Anhydrous magnesium sulfate

Boiling chips

Equipment:

Round-bottom flask

Reflux condenser with a drying tube

Dropping funnel

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Vacuum distillation apparatus

Procedure:

Preparation of Sodium Ethoxide: In a flame-dried round-bottom flask equipped with a reflux

condenser and a nitrogen inlet, add anhydrous ethanol. Carefully add sodium metal in small

pieces to the ethanol to generate sodium ethoxide. The reaction is exothermic and produces

hydrogen gas, so it should be performed in a well-ventilated fume hood.

Formation of the Enolate: Once all the sodium has reacted and the solution has cooled, add

diethyl sec-butylmalonate dropwise to the sodium ethoxide solution with stirring.

Alkylation: To the resulting solution of the enolate, add ethyl bromide dropwise through the

dropping funnel at a rate that maintains a gentle reflux. After the addition is complete,

continue to heat the mixture at reflux for several hours until the reaction is complete (can be

monitored by TLC).
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Work-up: After cooling the reaction mixture to room temperature, remove the ethanol using a

rotary evaporator. To the residue, add water and extract the aqueous layer with diethyl ether.

Purification: Wash the combined organic extracts with brine, dry over anhydrous magnesium

sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Final Purification: Purify the crude diethyl sec-butylethylmalonate by vacuum distillation to

yield the final product.

Spectral Data
While detailed spectral data for Diethyl sec-butylethylmalonate is not widely available in

public databases, information for the closely related precursor, Diethyl sec-butylmalonate, can

be found. The expected spectral characteristics of the title compound can be inferred from this

data and general principles of spectroscopy.

Table 2: Spectral Data for Diethyl sec-butylmalonate (Precursor)

Technique Data Source(s)

¹H NMR Spectrum available. [5]

¹³C NMR Spectrum available. [6]

IR Spectrum available. [2]

Mass Spec Spectrum available. [7]

Note: Actual spectra for Diethyl sec-butylethylmalonate (CAS 76-71-1) are not readily

available in the public domain. The data presented here is for a precursor and serves as a

reference. For definitive characterization, it is recommended to acquire spectral data on a

synthesized and purified sample.

Logical Relationships in Synthesis
The synthesis of diethyl sec-butylethylmalonate is a clear example of sequential alkylation, a

fundamental transformation in organic chemistry. The logical progression of this synthesis is

outlined below.
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Starting Materials

Intermediates

Final Product

Diethyl Malonate

Malonate Enolate

Deprotonation

Base (e.g., Sodium Ethoxide)

Substituted Malonate Enolate

Alkyl Halide 1
(e.g., sec-Butyl Bromide)

Mono-alkylated Malonate
(e.g., Diethyl sec-butylmalonate)

Alkyl Halide 2
(e.g., Ethyl Bromide)

Diethyl sec-butylethylmalonate

SN2 Reaction

Deprotonation

SN2 Reaction
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Caption: Logical relationship diagram illustrating the key steps in the synthesis of Diethyl sec-
butylethylmalonate.

Safety Information
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According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, Diethyl sec-butylethylmalonate is classified as follows:

Hazard Statement: H302 - Harmful if swallowed.

Signal Word: Warning

Pictogram:

GHS07 (Exclamation Mark)

It is important to handle this chemical with appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated

area or a fume hood.

Conclusion
This technical guide provides a comprehensive overview of Diethyl sec-butylethylmalonate
(CAS 76-71-1), covering its chemical and physical properties, a detailed synthesis protocol,

and available spectral information. The provided diagrams illustrate the experimental workflow

and the logical steps involved in its synthesis. While a lack of publicly available, detailed

spectral data for the final product is a limitation, the information presented serves as a valuable

resource for researchers and professionals in the fields of organic synthesis and drug

development who may utilize this compound as a key building block. It is recommended that

users of this guide perform their own analytical characterization to confirm the identity and

purity of synthesized material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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